Cas no 2034612-11-6 (1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 2034612-11-6
• MF: C₂₄H₂₅F₃N₄O₂
• MW: 458.4761
• CID: 5354847
• Update Time: 2025-08-04

1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzofuran-2-yl-[4-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone
• benzofuran-2-yl(4-(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone
• 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C24H25F3N4O2/c25-24(26,27)18-5-6-22(28-16-18)30-13-11-29(12-14-30)19-7-9-31(10-8-19)23(32)21-15-17-3-1-2-4-20(17)33-21/h1-6,15-16,19H,7-14H2
• InChI Key： YCMGWKYXZJVMFD-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])N=C(C([H])=C1[H])N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])N(C(C2=C([H])C3=C([H])C([H])=C([H])C([H])=C3O2)=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 677
• XLogP3: 4.5
• Topological Polar Surface Area: 52.8

Additional information on 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

Introduction to 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2034612-11-6)

1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine, with the CAS number 2034612-11-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran moiety, a piperidine ring, and a trifluoromethyl-substituted pyridine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzofuran moiety is a heterocyclic aromatic compound that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in the structure of 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine suggests that it may exhibit similar pharmacological effects. Recent studies have shown that compounds containing benzofuran derivatives can modulate various signaling pathways involved in inflammation and cancer progression.

The piperidine ring is another key structural element in this compound. Piperidine derivatives are widely used in the development of drugs due to their ability to interact with various biological targets, such as receptors and enzymes. The piperidine ring in 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine likely contributes to its binding affinity and selectivity for specific targets. For instance, piperidine-based compounds have been shown to exhibit potent activity against G protein-coupled receptors (GPCRs) and ion channels.

The trifluoromethyl-substituted pyridine group is a critical component of this compound's structure. Trifluoromethyl groups are known for their electron-withdrawing properties, which can influence the compound's lipophilicity and metabolic stability. The presence of this group in 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine may enhance its ability to cross biological membranes and improve its pharmacokinetic properties. Recent research has highlighted the importance of trifluoromethyl groups in optimizing the therapeutic index of drug candidates.

In terms of its biological activities, 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine has shown promising results in preclinical studies. It has been evaluated for its potential as an antitumor agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. The compound's mechanism of action appears to involve the modulation of multiple signaling pathways, including those involved in cell proliferation, apoptosis, and angiogenesis.

Beyond its antitumor properties, 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The development of new therapeutic agents often involves extensive optimization of lead compounds to improve their efficacy and safety profiles. In the case of 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine, researchers have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Techniques such as prodrug design and formulation development have been employed to achieve these goals.

Clinical trials are a crucial step in the drug development process, and preliminary data from early-phase trials suggest that 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine has a favorable safety profile. These trials have provided valuable insights into the compound's pharmacodynamics and pharmacokinetics, paving the way for further clinical evaluation.

In conclusion, 1-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-y l] p i p e r a z i n e strong > (CAS No. 2034612 - 0 0 0 0 0 0 0 -6 ) represents a promising candidate for the treatment of various diseases , including cancer and inflammatory disorders . Its unique structural features , combined with its favorable biological activities , make it an attractive target for further research and development . As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential , this compound holds significant promise for improving patient outcomes . p >